Cas no 2411266-88-9 (3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile)

• Product Name: 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile
• CAS No: 2411266-88-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5356121
• Update Time: 2025-10-29

3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile
• Z3991577112
• 3-{3-methyl-4-[(oxiran-2-yl)methoxy]phenyl}propanenitrile

• Inchi： 1S/C13H15NO2/c1-10-7-11(3-2-6-14)4-5-13(10)16-9-12-8-15-12/h4-5,7,12H,2-3,8-9H2,1H3
• InChI Key： BNCACXKCBHOMPB-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(CCC#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 1.9
• Topological Polar Surface Area: 45.6

Additional information on 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile

Exploring the Versatile Applications of 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile (CAS No. 2411266-88-9)

3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile (CAS No. 2411266-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrile derivative, featuring an epoxide (oxirane) functional group, offers unique reactivity that makes it valuable for synthesizing complex molecules. The presence of both the cyano group and the epoxide moiety allows this compound to participate in diverse chemical transformations, including nucleophilic ring-opening reactions and polymerization processes.

In recent years, researchers have explored 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile as a potential building block for advanced materials. Its molecular structure makes it particularly interesting for developing epoxy resins with enhanced thermal stability and mechanical properties. The compound's ability to form cross-linked networks through its oxirane functionality has positioned it as a candidate for next-generation coatings and adhesives, addressing growing market demands for high-performance materials in electronics and aerospace applications.

The pharmaceutical industry has shown increasing interest in CAS 2411266-88-9 due to its potential as an intermediate in drug synthesis. The aromatic nitrile portion of the molecule can serve as a precursor for various heterocyclic compounds, while the epoxide group offers opportunities for creating chiral centers – a crucial feature in modern drug design. Recent studies suggest possible applications in developing central nervous system (CNS) therapeutics, aligning with current research trends targeting neurological disorders.

From a synthetic chemistry perspective, 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile presents interesting challenges and opportunities. The compound's stability under various conditions makes it suitable for multi-step synthesis, while its dual functional groups allow for selective modifications. Researchers have developed optimized protocols for handling this material, including recommendations for storage (typically under inert atmosphere at low temperatures) and purification techniques to maintain its chemical integrity.

The growing importance of sustainable chemistry has influenced research directions involving CAS 2411266-88-9. Scientists are investigating greener synthetic routes to produce this compound, minimizing hazardous byproducts and reducing energy consumption. These efforts align with global initiatives promoting green chemistry principles and respond to increasing regulatory pressures on chemical manufacturing processes.

Analytical characterization of 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are critical for research and industrial applications. Recent advancements in analytical technology have improved detection limits and reduced analysis time, facilitating quality control in production settings.

Market analysts note steady growth in demand for specialized intermediates like CAS 2411266-88-9, driven by expansion in pharmaceutical R&D and advanced materials development. The compound's unique structural features position it favorably in niche markets, with manufacturers focusing on scaling up production while maintaining stringent quality standards. Current pricing trends reflect its specialized nature and the technical challenges associated with its synthesis.

Safety considerations for handling 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile follow standard laboratory protocols for nitrile and epoxide compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Material safety data sheets provide detailed guidance on first aid measures and proper disposal methods, emphasizing the importance of responsible chemical management practices.

Future research directions for CAS 2411266-88-9 may explore its potential in emerging fields such as bio-based polymers and drug delivery systems. The compound's versatile reactivity profile continues to attract academic and industrial researchers seeking novel applications. Ongoing studies are investigating its behavior under various catalytic conditions, which could unlock new synthetic pathways and applications.

The intellectual property landscape surrounding 3-[3-Methyl-4-(oxiran-2-ylmethoxy)phenyl]propanenitrile includes several patents covering its synthesis methods and specific applications. Companies active in fine chemicals and pharmaceutical intermediates are monitoring these developments closely, as they may influence future production strategies and market opportunities in this specialized chemical sector.